Cas no 501378-53-6 (2-(Benzyl(methyl)amino)isonicotinonitrile)

2-(Benzyl(methyl)amino)isonicotinonitrile structure
501378-53-6 structure
Product Name:2-(Benzyl(methyl)amino)isonicotinonitrile
CAS No:501378-53-6
MF:C14H13N3
MW:223.273122549057
CID:1034395
PubChem ID:24694833
Update Time:2025-04-20

2-(Benzyl(methyl)amino)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzyl(methyl)amino)isonicotinonitrile
    • 2-[benzyl(methyl)amino]pyridine-4-carbonitrile
    • AK131513
    • KB-15344
    • RL03832
    • SureCN2954326
    • 2-[benzyl(methyl)amino]isonicotinonitrile
    • DB-312765
    • 2-[N-Benzyl-N-methylamino]isonicotinonitrile
    • J-506230
    • DTXSID80640786
    • 501378-53-6
    • IRKQQTHLUICKAM-UHFFFAOYSA-N
    • AKOS000175202
    • SB80017
    • SCHEMBL2954326
    • Inchi: 1S/C14H13N3/c1-17(11-12-5-3-2-4-6-12)14-9-13(10-15)7-8-16-14/h2-9H,11H2,1H3
    • InChI Key: IRKQQTHLUICKAM-UHFFFAOYSA-N
    • SMILES: N(C)(C1C=C(C#N)C=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.110947427g/mol
  • Monoisotopic Mass: 223.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 39.9Ų

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